Cas no 2308462-13-5 (2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308462-13-5
• MF: C₃₂H₃₄N₂O₆
• MW: 542.622169017792
• CID: 6305138
• PubChem ID: 165561208
• Update Time: 2025-05-22

2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid
• EN300-1473910
• 2-[(2R)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl]acetic acid
• 2308462-13-5

• Inchi： 1S/C32H34N2O6/c1-21(39-19-22-10-3-2-4-11-22)30(31(37)34-17-9-12-23(34)18-29(35)36)33-32(38)40-20-28-26-15-7-5-13-24(26)25-14-6-8-16-27(25)28/h2-8,10-11,13-16,21,23,28,30H,9,12,17-20H2,1H3,(H,33,38)(H,35,36)/t21?,23-,30?/m1/s1
• InChI Key： VBWNKYCZKSSDCF-XLGWRGSPSA-N
• SMILES： O=C(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 542.24168681g/mol
• Monoisotopic Mass: 542.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid

Compound CAS No. 2308462-13-5: 2-(2R)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic Acid

The compound with CAS No. 2308462-13-5, named 2-(2R)-1-3-(benzyloxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid, is a highly complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of amino acids modified with protective groups, making it a valuable intermediate in peptide synthesis and other biochemical applications.

The structure of this compound is characterized by the presence of a pyrrolidine ring, which is a five-membered nitrogen-containing cyclic structure. The benzyloxy group attached to the third carbon of the butanoyl chain introduces steric hindrance and enhances the stability of the molecule. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group serves as a protecting group for the amino functionality, ensuring selective reactivity during synthetic processes. This combination of functional groups makes the compound highly versatile in various chemical and biological contexts.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the design of peptide-based therapeutics. The Fmoc group, being a well-known protecting group in solid-phase peptide synthesis (SPPS), plays a crucial role in controlling the reactivity of amino groups during the synthesis of complex peptides. The benzyloxy substituent further enhances the molecule's stability, making it suitable for long-term storage and use in diverse experimental conditions.

Furthermore, the stereochemistry at the second carbon of the pyrrolidine ring (denoted by (R) configuration) is critical for determining the compound's biological activity. Stereoisomers often exhibit different pharmacokinetic profiles, and this specific configuration may be advantageous in targeting specific biological pathways or receptors. Recent advancements in chiral resolution techniques have enabled researchers to isolate and characterize such enantiomers with high precision, paving the way for their application in enantioselective drug design.

In terms of synthesis, this compound can be prepared via multi-step reactions involving nucleophilic acyl substitutions and coupling reactions. The use of coupling agents such as HATU or EDC facilitates efficient amide bond formation between the carboxylic acid moiety and the amino group protected by Fmoc. The benzyloxy group can be introduced through etherification reactions, typically involving benzyl bromide or other suitable alkylating agents under basic conditions.

From a pharmacological perspective, this compound exhibits potential as a precursor for bioactive peptides or as a building block in combinatorial chemistry libraries. Its structural complexity allows for extensive functionalization, enabling researchers to explore a wide range of chemical space for drug discovery. Recent research has also focused on optimizing synthetic routes to enhance yield and purity, ensuring scalability for large-scale production if required.

In conclusion, CAS No. 2308462-13-5 represents a sophisticated molecule with multifaceted applications in organic synthesis and drug development. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for advancing peptide-based therapeutics and related fields. As research continues to uncover new synthetic strategies and biological applications, this compound will likely remain at the forefront of chemical innovation.